Cas no 112121-88-7 (Benzenamine,2,4-difluoro-6-(1-methylethyl)-)

• Product Name: Benzenamine,2,4-difluoro-6-(1-methylethyl)-
• CAS No: 112121-88-7
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• CID: 129545
• PubChem ID: 20689393
• Update Time: 2025-04-19

Benzenamine,2,4-difluoro-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4-difluoro-6-(1-methylethyl)-
• 2,4-difluoro-6-propan-2-ylaniline
• Benzenamine, 2,4-difluoro-6-(1-methylethyl)- (9CI)
• SCHEMBL18929375
• 112121-88-7
• 2,4-Difluoro-6-(propan-2-yl)aniline
• DTXSID20609397

• Inchi： 1S/C9H11F2N/c1-5(2)7-3-6(10)4-8(11)9(7)12/h3-5H,12H2,1-2H3
• InChI Key： LELRTYNGLOWKHJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1N)C(C)C)F

Computed Properties

• Exact Mass: 171.08603
• Monoisotopic Mass: 171.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• LogP: 3.25160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes